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Compound of Interest

Compound Name: Cibalgin

Cat. No.: B1197522 Get Quote

Introduction

Cibalgin is a combination analgesic drug formulation historically containing active ingredients

such as aminophenazone and allobarbital. Aminophenazone, a pyrazolone derivative,

possesses analgesic, anti-inflammatory, and antipyretic properties. Allobarbital is a barbiturate

that acts as a central nervous system depressant, providing sedative effects. The quantitative

analysis of these active pharmaceutical ingredients (APIs) in finished products is crucial for

quality control, ensuring product safety and efficacy. High-Performance Liquid Chromatography

(HPLC) is an ideal technique for this purpose, offering high resolution, sensitivity, and

specificity for the simultaneous determination of multiple components in a single analytical run.

This application note details a stability-indicating reversed-phase HPLC (RP-HPLC) method for

the simultaneous quantification of aminophenazone and allobarbital in pharmaceutical

formulations.

Principle of the Method
The method employs a reversed-phase C18 column with an isocratic mobile phase consisting

of a buffered aqueous solution and an organic modifier. The separation is based on the

differential partitioning of the analytes between the stationary phase and the mobile phase.

Detection is achieved using a UV detector at a wavelength where both compounds exhibit

significant absorbance. The method is designed to be stability-indicating, meaning it can

resolve the active ingredients from their potential degradation products.
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Experimental
Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis

detector is suitable for this analysis. The specific conditions are outlined in the table below.

Parameter Condition

HPLC System Any standard HPLC system with a UV detector

Column C18, 250 mm x 4.6 mm, 5 µm particle size

Mobile Phase
Phosphate buffer (pH 2.5) : Acetonitrile :

Methanol (70:20:10, v/v/v)

Flow Rate 1.5 mL/min

Column Temperature Ambient (~25 °C)

Detection Wavelength 230 nm

Injection Volume 20 µL

Run Time Approximately 15 minutes

Quantitative Data Summary
The following tables summarize the expected quantitative performance of the HPLC method for

the analysis of aminophenazone and allobarbital. These values are based on typical

performance for similar compounds and methods.[1][2]

System Suitability

Parameter Aminophenazone Allobarbital
Acceptance
Criteria

Retention Time (min) ~4.5 ~8.0 RSD ≤ 2%

Tailing Factor < 1.5 < 1.5 ≤ 2.0

Theoretical Plates > 2000 > 2000 > 2000
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Method Validation Parameters

Parameter Aminophenazone Allobarbital

Linearity Range (µg/mL) 10 - 100 10 - 100

Correlation Coefficient (r²) > 0.999 > 0.999

Limit of Detection (LOD)

(µg/mL)
~0.5 ~0.5

Limit of Quantification (LOQ)

(µg/mL)
~1.5 ~1.5

Accuracy (% Recovery) 98 - 102 98 - 102

Precision (% RSD) < 2.0 < 2.0

Signaling Pathways of Active Ingredients
The following diagrams illustrate the simplified mechanisms of action for aminophenazone and

allobarbital.
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Mechanism of Action of Aminophenazone
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Mechanism of Action of Allobarbital

Protocol: HPLC Analysis of Cibalgin Formulation
Scope
This protocol describes the procedure for the quantitative determination of aminophenazone

and allobarbital in a pharmaceutical formulation using RP-HPLC with UV detection.

Materials and Reagents
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Aminophenazone reference standard

Allobarbital reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium dihydrogen phosphate (analytical grade)

Orthophosphoric acid (analytical grade)

Deionized water (18.2 MΩ·cm)

Sample of Cibalgin tablets

Preparation of Solutions
3.1. Mobile Phase Preparation (Phosphate buffer pH 2.5 : Acetonitrile : Methanol in 70:20:10

v/v/v)

Dissolve an appropriate amount of potassium dihydrogen phosphate in deionized water to

make a 0.025 M solution.

Adjust the pH of the buffer solution to 2.5 with orthophosphoric acid.

Filter the buffer through a 0.45 µm membrane filter.

Mix the filtered buffer, acetonitrile, and methanol in the ratio of 70:20:10.

Degas the mobile phase using sonication or vacuum filtration before use.

3.2. Standard Stock Solution Preparation (100 µg/mL)

Accurately weigh about 10 mg of aminophenazone and 10 mg of allobarbital reference

standards.

Transfer each standard into separate 100 mL volumetric flasks.
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Dissolve and dilute to volume with the mobile phase.

This will give stock solutions with a concentration of 100 µg/mL for each analyte.

3.3. Working Standard Solution Preparation

Prepare a series of working standard solutions by diluting the stock solutions with the mobile

phase to cover the linearity range (e.g., 10, 25, 50, 75, and 100 µg/mL).

3.4. Sample Preparation

Weigh and finely powder not fewer than 20 tablets of Cibalgin.

Accurately weigh a portion of the powder equivalent to the average tablet weight.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to dissolve the

active ingredients.

Dilute to volume with the mobile phase and mix well.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Analysis Workflow
The general workflow for the HPLC analysis is depicted in the diagram below.
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HPLC Experimental Workflow

Procedure
Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable

baseline is achieved.
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Perform a blank injection (mobile phase) to ensure no interfering peaks are present.

Inject the standard solutions in triplicate to establish the calibration curve and check for

system suitability.

Inject the sample solutions in triplicate.

After all analyses are complete, flush the column with a suitable solvent mixture (e.g.,

methanol/water) and store it according to the manufacturer's recommendations.

Data Analysis and Calculations
Identify the peaks for aminophenazone and allobarbital in the chromatograms based on their

retention times from the standard injections.

For each standard solution, determine the peak area for each analyte.

Construct a calibration curve by plotting the peak area versus the concentration for each

analyte. Perform a linear regression analysis to obtain the equation of the line (y = mx + c)

and the correlation coefficient (r²).

Determine the peak area of each analyte in the sample chromatograms.

Calculate the concentration of each analyte in the sample solution using the regression

equation from the calibration curve.

Calculate the amount of each active ingredient per tablet using the following formula:

Amount per tablet (mg) = (C x V x D) / L

Where:

C = Concentration of the analyte in the sample solution (mg/mL)

V = Volume of the volumetric flask used for sample preparation (mL)

D = Average tablet weight (mg)

L = Weight of the powdered sample taken for analysis (mg)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The described RP-HPLC method is simple, accurate, and precise for the simultaneous

determination of aminophenazone and allobarbital in pharmaceutical dosage forms. The

method can be used for routine quality control analysis and for stability studies of Cibalgin and

similar formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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